5-Bromouridine triphosphate sodium salt
Overview
Description
5-Bromouridine triphosphate sodium salt is a useful research compound. Its molecular formula is C9H10BrN2Na4O15P3 and its molecular weight is 650.96 g/mol. The purity is usually 95%.
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Scientific Research Applications
In Situ Fluorescence Visualization
5-Bromouridine triphosphate is utilized for in situ immunocytochemical labeling of newly synthesized RNA in living cells. It's effectively used by both extranucleolar and nucleolar RNA polymerases in cultured cells. Proper treatment post-incorporation enables routine fluorescence signals within nucleoli (Koberna et al., 2000).
Bromonucleoside Synthesis
5-Bromouridine-5'-triphosphate and nucleotides containing 5-bromouridine have been used extensively for various biological studies. These compounds play a significant role in the facile synthesis of bromonucleosides using sodium monobromoisocyanurate (Maity et al., 2017).
Ultrastructural Mapping of Transcription Sites
5-Bromouridine-5'-triphosphate is key in nonradioactive methods for visualizing rRNA transcription sites. It's used for the immunodetection of rRNA transcription at the nucleolar structural components, aiding in understanding the transcriptional processes within the nucleolus (Dundr & Raška, 1993).
Studying Pre-mRNA Splicing In Vitro
The artificial UTP-analogue 5-bromouridine 5'-triphosphate has been used to label pre-mRNA in vitro and in vivo. Research shows that splicing is strongly inhibited if all uridines in the transcript are substituted for BrU. This highlights its importance in studying the efficiency of RNA splicing (Wansink et al., 1994).
Electroporation in Developmental Biology
BrUTP is introduced into mouse oocytes, zygotes, and embryos via electropermeabilization. This facilitates the study of RNA synthesis in early developmental stages, providing insights into gene expression during embryogenesis (Waksmundzka & Debey, 2001).
RNA Kinetics in Cultured Cells
A nonisotopic method using bromouridine-5′-triphosphate allows high-resolution investigation of RNA kinetics in cells. This approach, involving lipofection followed by immunocytological detection, aids in understanding the spatial dynamics of RNAs (Thiry et al., 2008).
properties
IUPAC Name |
tetrasodium;[[[(2R,3S,4R,5R)-5-(5-bromo-2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14BrN2O15P3.4Na/c10-3-1-12(9(16)11-7(3)15)8-6(14)5(13)4(25-8)2-24-29(20,21)27-30(22,23)26-28(17,18)19;;;;/h1,4-6,8,13-14H,2H2,(H,20,21)(H,22,23)(H,11,15,16)(H2,17,18,19);;;;/q;4*+1/p-4/t4-,5-,6-,8-;;;;/m1..../s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJPBTTYOIGXTKY-JFSFQOOPSA-J | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=O)NC(=O)N1C2C(C(C(O2)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)O)Br.[Na+].[Na+].[Na+].[Na+] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(C(=O)NC(=O)N1[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)O)Br.[Na+].[Na+].[Na+].[Na+] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrN2Na4O15P3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
650.96 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.